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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574 Get Quote

Abstract: N-Methylcyclohexylamine (NMCHA), a secondary aliphatic amine with the chemical

formula C₇H₁₅N, is a versatile chemical intermediate with significant industrial applications.[1]

This document provides a comprehensive overview of its chemical and physical properties,

detailed synthesis methodologies, and its primary uses in various fields, including

pharmaceuticals, agrochemicals, and materials science. Particular focus is given to its role as a

corrosion inhibitor, a rubber vulcanization accelerator, and a key building block in organic

synthesis.

Chemical and Physical Properties
N-Methylcyclohexylamine is a colorless to pale yellow liquid characterized by a distinct

amine-like odor.[2][3] It is a flammable and corrosive compound that is slightly soluble in water

but miscible with many common organic solvents like ethanol and ether.[1][3][4] Its chemical

reactivity is typical of a secondary amine, readily participating in neutralization, alkylation, and

acylation reactions.[1][2]

Table 1: Physical and Chemical Properties of N-Methylcyclohexylamine
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Property Value Source(s)

Molecular Formula C₇H₁₅N [2][4]

Molecular Weight 113.20 g/mol [4]

CAS Number 100-60-7 [5]

Appearance
Clear, colorless to pale yellow

liquid
[2][3][6]

Odor Amine-like, fishy [3][7]

Melting Point -9 to -7 °C [8]

Boiling Point 149 °C [8]

Density 0.868 g/mL at 25 °C [6]

Water Solubility 5.4 g/100 mL at 20 °C [5][9]

Vapor Pressure 11 mmHg at 40 °C [9]

Vapor Density 4.0 (vs air) [10]

Flash Point 29 °C (85 °F) [5][8][11]

Refractive Index n20/D 1.456

pKa 11.03 ± 0.20 (Predicted) [9]

Synthesis and Manufacturing
The industrial production of N-Methylcyclohexylamine is primarily achieved through several

established synthetic routes. The most common methods involve the reductive amination of

cyclohexanone or the methylation of cyclohexylamine.

This is a widely used method for synthesizing N-Methylcyclohexylamine.[6] The process

involves the reaction of cyclohexanone with methylamine in the presence of a catalyst and

hydrogen gas.[1][12]

Experimental Protocol:
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Reactants: Cyclohexanone and methylamine are used as the primary raw materials.[13]

Catalyst: A chromium-activated cobalt catalyst or a platinum-on-alumina (Pt/Al₂O₃) catalyst is

typically employed.[14] Nickel-based catalysts are also used.[12]

Reaction Conditions: The reaction is conducted in a high-pressure autoclave.[13] Hydrogen

is introduced, and the mixture is heated. Typical reaction temperatures range from 100-160

°C with pressures between 50-150 bar.[13][14]

Reaction: The raw materials undergo a chemical reaction in the reactor to form an immiscible

mixture of N-Methylcyclohexylamine and water.[13]

Purification: The resulting product mixture is separated from the aqueous layer. The crude

product is then heated to remove residual water, followed by vacuum distillation to yield the

purified N-Methylcyclohexylamine.[13]
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Figure 1: General workflow for the synthesis of NMCHA via reductive amination.

Another common synthetic route is the direct methylation of cyclohexylamine.[6] This method

can be achieved by reacting cyclohexylamine with methanol over a suitable catalyst.[8][12]

Experimental Protocol:

Reactants: Cyclohexylamine and a methylating agent such as methanol.[12]
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Catalyst: Copper, zinc, or copper-calcium catalysts are effective for this transformation.[8][12]

Reaction Conditions: The reaction mixture is heated under a nitrogen atmosphere. For

instance, a typical condition involves heating at 150°C in a sealed autoclave.[12]

Purification: After the reaction, the product is isolated and purified, often using column

chromatography to separate the desired N-Methylcyclohexylamine from byproducts and

unreacted starting materials.[12]

Industrial and Research Applications
N-Methylcyclohexylamine's unique chemical properties make it a valuable component in

numerous industrial processes and as an intermediate in the synthesis of fine chemicals.[1]

Pharmaceutical and Agrochemical Synthesis: It serves as a crucial building block for

synthesizing various biologically active molecules, including pharmaceuticals and pesticides.

[7][15] It is used in the synthesis of Mps1 kinase inhibitors for cancer research and

antituberculosis agents like indole-2-carboxamides.[5]

Corrosion Inhibition: Amines are effective at protecting metal surfaces from corrosion.[15] N-
Methylcyclohexylamine can be used in formulations to protect industrial equipment and

pipelines by neutralizing acidic compounds and forming a protective film on the metal

surface.[15][16]

Rubber Industry: It is utilized as a raw material for rubber vulcanization accelerators, which

improve the efficiency of the vulcanization process and enhance the performance of the final

rubber product.[1][8]

Polymers and Resins: In the production of plastics and resins, it can act as a curing agent or

an additive to improve properties such as thermal stability and mechanical strength.[15]

Dye Intermediate: The compound is a known intermediate in the manufacturing of various

dyes.[8][15]

Solvent and Acid Acceptor: Due to its basic nature and physical properties, it is also used as

a solvent and an acid acceptor in various chemical reactions.[4][8]
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Figure 2: Key application areas for N-Methylcyclohexylamine.

The function of N-Methylcyclohexylamine as a corrosion inhibitor is based on its ability to

interact with metal surfaces. This mechanism is common to many amine-based inhibitors.

Conceptual Pathway:

Adsorption: The nitrogen atom in the amine group has a lone pair of electrons, which allows

the molecule to adsorb onto the metal surface.[17]

Film Formation: This adsorption creates a thin, protective film on the metal.[15] This film acts

as a barrier, isolating the metal from the corrosive environment (e.g., water, acidic gases).

Neutralization: As a base, N-Methylcyclohexylamine can neutralize acidic species in the

environment that would otherwise accelerate corrosion.[15]

This dual action of forming a physical barrier and neutralizing corrosive agents makes it an

effective corrosion inhibitor, particularly in applications like boiler water treatment.[16]
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Figure 3: Conceptual mechanism of corrosion inhibition by NMCHA.

Safety and Handling
N-Methylcyclohexylamine is classified as a hazardous substance. It is a flammable liquid and

vapor.[10][18] It is also corrosive and a strong irritant to the skin and eyes.[4] Acute exposure

may cause severe burns, and inhalation or ingestion can be toxic.[8] Due to its volatility, it

should be stored in tightly sealed containers in a cool, well-ventilated, flammables-designated

area, away from strong acids and oxidizing agents.[3][5] Proper personal protective equipment

(PPE), including suitable gloves, clothing, and eye/face protection, is mandatory when handling

this chemical.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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